![molecular formula C9H12N2O2 B3098822 N-[(6-methoxypyridin-3-yl)methyl]acetamide CAS No. 1344325-94-5](/img/structure/B3098822.png)
N-[(6-methoxypyridin-3-yl)methyl]acetamide
Overview
Description
“N-[(6-methoxypyridin-3-yl)methyl]acetamide” is a chemical compound with the molecular formula C9H12N2O2 . It has a molecular weight of 180.2 g/mol . The compound is typically available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H10N2O2/c1-6(11)10-7-3-4-8(12-2)9-5-7/h3-5H,1-2H3,(H,10,11) . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a melting point of 103-104 degrees Celsius .Scientific Research Applications
Alkaloids Isolation and Cytotoxicity
N-[(6-methoxypyridin-3-yl)methyl]acetamide, along with other alkaloids, has been isolated from the stem tuber of Pinellia pedatisecta. These compounds, including a similar structure N-(9-((5-methoxypyridin-2-yl)methyl)-9H-purin-6-yl)acetamide, showed significant cytotoxicity against human cervical cancer HeLa cells (Du et al., 2018).
Antitumor Compound Synthesis
The synthesis of the antitumor compound CP724,714, which uses 6-methylpyridine-3-ol as a precursor, involves a process that yields a high overall yield and high purity. This highlights the role of similar compounds in the synthesis of oncology candidates (Wei Bang-guo, 2008).
Herbicide Metabolism and Carcinogenicity
Studies on chloroacetamide herbicides, structurally similar to this compound, have revealed their metabolism in human and rat liver microsomes. This research is crucial for understanding the metabolic pathways and potential carcinogenicity of such compounds (Coleman et al., 2000).
Receptor Antagonism for Osteoporosis Treatment
3(S)-(6-methoxypyridin-3-yl)-3-[2-oxo-3-[3-(5,6,7,8-tetrahydro-[1,8]-naphthyridin-2-yl)propyl]imidazolidin-1-yl]propionic acid, a compound with structural similarity to this compound, has been identified as an alpha(v)beta(3) receptor antagonist. It shows promise for the prevention and treatment of osteoporosis (Hutchinson et al., 2003).
PET Tracers for Imaging Nucleotide Pyrophosphatase/Phosphodiesterase
Carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives, structurally related to this compound, have been synthesized for potential use as PET tracers for imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1) (Gao, Wang, & Zheng, 2016).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
IUPAC Name |
N-[(6-methoxypyridin-3-yl)methyl]acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-7(12)10-5-8-3-4-9(13-2)11-6-8/h3-4,6H,5H2,1-2H3,(H,10,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTAZXEXSJZJZQY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCC1=CN=C(C=C1)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.